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For Researchers, Scientists, and Drug Development Professionals

R-744, the refrigerant designation for carbon dioxide (CO₂), is an inorganic, colorless, and

odorless gas at standard temperature and pressure.[1][2] Composed of a single carbon atom

covalently double-bonded to two oxygen atoms, it is a compound of significant interest due to

its unique thermodynamic properties, environmental profile, and applications ranging from

industrial refrigeration to supercritical fluid technology.[1][3] This guide provides an in-depth

overview of the core chemical properties of R-744, tailored for a technical audience.

Core Chemical and Physical Properties
R-744 is a non-flammable, non-toxic gas with excellent thermodynamic properties.[3][4] It is

valued for its zero Ozone Depletion Potential (ODP) and a Global Warming Potential (GWP) of

1, making it an environmentally friendly alternative to many synthetic refrigerants.[3][5]

However, its high operating pressures and the risk of asphyxiation in high concentrations

necessitate careful handling and system design.[2][6]

The compound's phase behavior is a defining characteristic. Below a pressure of 0.518 MPa

(5.11 atm), CO₂ does not exist as a liquid; it transitions directly from a solid (dry ice) to a gas in

a process called sublimation.[1] This occurs at -78.46°C (-109.2°F) at atmospheric pressure.[1]

[7] The point at which all three phases—solid, liquid, and gas—can coexist is known as the

triple point.[8] Above the critical point, CO₂ enters a supercritical state, where it exhibits

properties of both a liquid and a gas, making it a powerful solvent in various industrial and

pharmaceutical applications.[9]
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Quantitative Data Summary
The key physical and chemical properties of R-744 are summarized in the table below.

Property Value Units

Molecular Formula CO₂

Molar Mass 44.01 g·mol⁻¹

Boiling Point (at 1 atm) -78.46 (Sublimation) °C

Melting Point -56.55 °C

Triple Point -56.57 °C at 518.5 kPa °C at kPa

Critical Temperature 31.03 °C

Critical Pressure 7.38 MPa

Density (gas, at STP) 1.98 kg·m⁻³

Saturated Liquid Density (at

25°C)
710.5 kg·m⁻³

Ozone Depletion Potential

(ODP)
0

Global Warming Potential

(GWP)
1

(STP: Standard Temperature and Pressure)

Chemical Stability and Reactivity
R-744 is generally a stable and inert compound under normal conditions.[2][10] It does not

support combustion and can be used as a fire suppressant by displacing oxygen.[10]

Key Reactivity Information:

Water Solubility: Carbon dioxide dissolves in water to form carbonic acid (H₂CO₃), a weak

acid.[1][11] This reaction is reversible. The formation of carbonic acid can lead to corrosion in
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refrigerant circuits if moisture content is too high (moisture should be kept below 5 ppm for

refrigeration systems).[3][4]

Reactivity with Metals: In the presence of moisture, the resulting carbonic acid can be

corrosive to some metals. Systems designed for R-744 must use compatible materials to

handle its high operating pressures and potential for acid formation.[3][12]

Electrophilicity: CO₂ is a potent electrophile and can react with nucleophiles. For instance, it

reversibly reacts with amines to form carbamates, a reaction utilized in industrial CO₂

scrubbing processes.[1]

Chemical Reduction: The reduction of CO₂ to other chemicals, such as carbon monoxide

(CO), is typically a difficult reaction. However, it serves as a ligand in metal carbon dioxide

complexes, which can facilitate its conversion to other chemicals.[1] In nature,

photosynthesis reduces CO₂ into sugars.[1]

Experimental Protocols
The determination of R-744's chemical and physical properties relies on established

experimental methodologies.

Determination of Molecular Weight
The molecular weight of a gas like CO₂ can be determined using the ideal gas law (PV=nRT).

[13]

Methodology: A sample of CO₂ gas is collected in a flask of a known volume. The pressure of

the gas is measured with a barometer, and its temperature is recorded. The mass of the CO₂

sample is determined by weighing the flask before and after filling it with the gas, accounting

for the mass of the air displaced.[13] Using the measured pressure, volume, temperature,

and mass, the number of moles (n) can be calculated, and subsequently, the molar mass

(mass/n) can be determined.[13]

Analysis of Purity and Contaminants
Purity is critical for R-744, especially in refrigeration systems where contaminants like moisture

or non-condensable gases can cause corrosion, ice formation, or increased pressure.[3]
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Methodology: Gas chromatography (GC) is a standard method for analyzing the purity of R-

744. A sample of the gas is injected into the chromatograph. An inert carrier gas flows

through a column containing a stationary phase. Different components of the sample travel

through the column at different rates depending on their chemical properties and interaction

with the stationary phase. A detector at the end of the column measures the concentration of

each component as it elutes, allowing for the quantification of CO₂ and any impurities. The

moisture content is often determined using Karl Fischer titration.

Measurement of Thermophysical Properties
Properties such as density, specific heat, and viscosity are crucial for engineering applications

and are measured under various temperature and pressure conditions, particularly in the

supercritical region.[14]

Methodology:

Density: The U-tube vibration method is a common technique. The frequency of a vibrating

U-shaped tube filled with the CO₂ sample changes with the density of the fluid.[14][15]

Isobaric Specific Heat (cₚ): A flow calorimeter is used, where a known amount of heat is

applied to a flowing stream of CO₂, and the resulting temperature change is measured.[14]

[15]

Viscosity: The capillary method can be employed, where the time it takes for a known

volume of CO₂ to flow through a capillary tube of known dimensions is measured.[14][15]

Visualizations
Phase Transitions of R-744
The following diagram illustrates the phase behavior of R-744 under different pressure and

temperature conditions.
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Caption: Phase transition pathways for R-744 (Carbon Dioxide).

Workflow for R-744 Purity Analysis
This diagram outlines a typical workflow for determining the purity of an R-744 sample using

Gas Chromatography.
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Caption: Experimental workflow for R-744 purity analysis via Gas Chromatography.
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Material Compatibility Logic
This diagram illustrates the decision-making process for selecting materials for use with R-744,

considering its chemical properties.
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Caption: Logic diagram for material selection for R-744 systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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